Cas no 1187385-64-3 (2-Chloro-N-methylaniline hydrochloride)

• Product Name: 2-Chloro-N-methylaniline hydrochloride
• CAS No: 1187385-64-3
• MF: C₇H₉Cl₂N
• MW: 178.059059858322
• MDL: MFCD12756437
• CID: 857300
• PubChem ID: 46739562
• Update Time: 2025-06-14

2-Chloro-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-methylaniline hydrochloride
• 2-Chloro-N-methylaniline, HCl
• 1187385-64-3
• 2-Chloro-N-methylaniline HCl
• MFCD12756437
• AKOS015908296
• DB-356023
• 2-Chloro-N-methylanilinehydrochloride
• BS-26126
• 2-Chloro-N-methylaniline--hydrogen chloride (1/1)
• DTXSID50675161
• 2-Chloro-N-methylaniline,hcl
• 2-chloro-N-methylaniline;hydrochloride
• 2-Chlorophenylhydrazine HCl
• CS-0212330

• MDL： MFCD12756437
• Inchi： 1S/C7H8ClN.ClH/c1-9-7-5-3-2-4-6(7)8;/h2-5,9H,1H3;1H
• InChI Key： BAICYTXRERVYMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC.Cl

Computed Properties

• Exact Mass: 177.01100
• Monoisotopic Mass: 177.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.25670

Additional information on 2-Chloro-N-methylaniline hydrochloride

Recent Advances in the Study of 2-Chloro-N-methylaniline Hydrochloride (CAS: 1187385-64-3) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-N-methylaniline hydrochloride (CAS: 1187385-64-3) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 2-Chloro-N-methylaniline hydrochloride is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated the efficacy of derivatives of this compound in inhibiting specific kinase pathways associated with tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a new class of kinase inhibitors using 2-Chloro-N-methylaniline hydrochloride as a starting material, showing promising results in preclinical models of breast cancer.

In addition to its applications in oncology, 2-Chloro-N-methylaniline hydrochloride has also been investigated for its potential in neurological disorders. A recent study in Bioorganic & Medicinal Chemistry Letters explored its use in the synthesis of compounds targeting neurotransmitter receptors, which could have implications for the treatment of conditions such as Parkinson's disease and depression. The study highlighted the compound's versatility and its ability to be modified to enhance binding affinity and selectivity for specific receptor subtypes.

From a synthetic chemistry perspective, advancements in the purification and characterization of 2-Chloro-N-methylaniline hydrochloride have been reported. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been optimized to ensure high purity and yield of this compound, which is crucial for its use in pharmaceutical manufacturing. These methodological improvements have been detailed in a 2023 article in the journal Organic Process Research & Development.

Despite these promising developments, challenges remain in the large-scale production and application of 2-Chloro-N-methylaniline hydrochloride. Issues such as stability under varying pH conditions and scalability of synthetic routes are areas of ongoing research. Future studies are expected to address these challenges, potentially leading to broader applications of this compound in drug discovery and development.

In conclusion, 2-Chloro-N-methylaniline hydrochloride (CAS: 1187385-64-3) continues to be a valuable compound in chemical biology and pharmaceutical research. Its role in the synthesis of kinase inhibitors and neurotransmitter-targeting agents underscores its potential in addressing unmet medical needs. Continued research and technological advancements are likely to further expand its utility in the coming years.